Cas no 98992-25-7 (Carbamic acid,(2-phenylethyl)-, cyano(3-phenoxyphenyl)methyl ester (9CI))

• Product Name: Carbamic acid,(2-phenylethyl)-, cyano(3-phenoxyphenyl)methyl ester (9CI)
• CAS No: 98992-25-7
• MF: C₂₃H₂₀N₂O₃
• MW: 372.416505813599
• CID: 814424
• PubChem ID: 179180
• Update Time: 2025-04-19

Carbamic acid,(2-phenylethyl)-, cyano(3-phenoxyphenyl)methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-phenylethyl)-, cyano(3-phenoxyphenyl)methyl ester (9CI)
• [cyano-(3-phenoxyphenyl)methyl] N-(2-phenylethyl)carbamate
• DTXSID20912914
• Cyano(3-phenoxyphenyl)methyl hydrogen (2-phenylethyl)carbonimidate
• (Cyano(3-phenoxyphenyl)methyl) N-phenethylcarbamate
• 98992-25-7

• Inchi： 1S/C23H20N2O3/c24-17-22(28-23(26)25-15-14-18-8-3-1-4-9-18)19-10-7-13-21(16-19)27-20-11-5-2-6-12-20/h1-13,16,22H,14-15H2,(H,25,26)
• InChI Key： RQRSCUZEQPVYMF-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1)=O)C(C#N)C1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.14739250g/mol
• Monoisotopic Mass: 372.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 71.4Ų